Cas no 34859-65-9 (Ethyl 5-amino-3-methylisothiazole-4-carboxylate)

• Product Name: Ethyl 5-amino-3-methylisothiazole-4-carboxylate
• CAS No: 34859-65-9
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD00097916
• CID: 303383
• PubChem ID: 2820511
• Update Time: 2025-06-08

Ethyl 5-amino-3-methylisothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylicacid, 5-amino-3-methyl-, ethyl ester
• ethyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate
• ethyl 5-amino-3-methylisothiazole-4-carboxylate
• 5-amino-3-methyl-isothiazole-4-carboxylic acid ethyl ester
• 5-amino-4-ethoxycarbonyl-3-methylisothiazole
• ethyl 5-amino-3-methyl-isothiazole 4-carboxylate
• Oprea1_213349
• CCG-41269
• CS-0207453
• EN300-317167
• 34859-65-9
• SR-01000631359-1
• AKOS003237526
• CHEMBL505487
• SCHEMBL1527674
• 4-Isothiazolecarboxylic acid, 5-amino-3-methyl-, ethyl ester
• HMS555E07
• ZDGBWOZFPKNORL-UHFFFAOYSA-N
• Maybridge1_004847
• Ethyl5-amino-3-methylisothiazole-4-carboxylate
• PS-5736
• A874843
• FT-0639218
• MFCD00097916
• J-521101
• Oprea1_727648
• AMY31406
• DTXSID10384868
• BB 0259390
• BBL016770
• ALBB-002111
• STK434279
• DB-048693
• G88738
• Ethyl 5-amino-3-methylisothiazole-4-carboxylate

• MDL： MFCD00097916
• Inchi： 1S/C7H10N2O2S/c1-3-11-7(10)5-4(2)9-12-6(5)8/h3,8H2,1-2H3
• InChI Key： ZDGBWOZFPKNORL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=N1)N

Computed Properties

• Exact Mass: 186.04600
• Monoisotopic Mass: 186.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.283
• Melting Point: 111 °C
• Boiling Point: 221.2°Cat760mmHg
• Flash Point: 87.6°C
• Refractive Index: 1.578
• PSA: 93.45000
• LogP: 1.79160

Ethyl 5-amino-3-methylisothiazole-4-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Ethyl 5-amino-3-methylisothiazole-4-carboxylate

Ethyl 5-amino-3-methylisothiazole-4-carboxylate (CAS No. 34859-65-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-3-methylisothiazole-4-carboxylate, identified by its CAS number 34859-65-9, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, belonging to the isothiazole family, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The structural uniqueness of Ethyl 5-amino-3-methylisothiazole-4-carboxylate lies in its combination of an amino group, a methyl substituent, and a carboxylate ester moiety, which collectively contribute to its reactivity and utility in synthetic chemistry.

The isothiazole core of Ethyl 5-amino-3-methylisothiazole-4-carboxylate is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Isothiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the amino group at the 5-position and the methyl group at the 3-position enhances the compound's ability to participate in various chemical reactions, making it a valuable building block for drug design.

In recent years, there has been a surge in research focusing on the development of novel antibiotics to combat emerging resistant strains. Ethyl 5-amino-3-methylisothiazole-4-carboxylate has emerged as a critical intermediate in the synthesis of several promising antibiotic candidates. Its structural framework allows for modifications that can target specific bacterial enzymes, disrupting essential metabolic pathways. For instance, studies have demonstrated its role in the synthesis of compounds that inhibit bacterial cell wall synthesis, a mechanism that has shown efficacy against multidrug-resistant bacteria.

The carboxylate ester group in Ethyl 5-amino-3-methylisothiazole-4-carboxylate provides an additional layer of functionality that can be exploited in drug design. This moiety can be hydrolyzed or transesterified to introduce different functional groups, enabling the creation of a diverse array of derivatives with tailored pharmacological properties. Such flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often requires precise control over molecular structure.

Advances in computational chemistry have further enhanced the utility of Ethyl 5-amino-3-methylisothiazole-4-carboxylate as a synthetic intermediate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of more effective therapeutic agents. These studies have identified key binding pockets and interaction sites on target proteins, which can be exploited to improve drug potency and selectivity.

The pharmaceutical industry has also explored the use of Ethyl 5-amino-3-methylisothiazole-4-carboxylate in the development of anti-inflammatory drugs. Isothiazole derivatives have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as COX and LOX. The structural features of this compound allow for interactions with these enzymes that can reduce inflammation without causing significant side effects.

In addition to its applications in antibiotic and anti-inflammatory drug development, Ethyl 5-amino-3-methylisothiazole-4-carboxylate has been investigated for its potential in anticancer therapy. Preclinical studies have indicated that certain derivatives of this compound can induce apoptosis in cancer cells by disrupting mitochondrial function. The ability to selectively target cancer cells while sparing healthy cells makes this approach particularly attractive for oncology research.

The synthesis of Ethyl 5-amino-3-methylisothiazole-4-carboxylate itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic routes have been developed to produce this compound with high yield and purity, ensuring its availability for further pharmaceutical applications. These synthetic strategies often involve multi-step processes that showcase the ingenuity and precision required in medicinal chemistry.

The future prospects for Ethyl 5-amino-3-methylisothiazole-4-carboxylate are vast and exciting. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an even greater role in the development of innovative therapeutics. The combination of its structural versatility and functional utility makes it a cornerstone intermediate in modern pharmaceutical synthesis.